Cas no 2172571-88-7 (4-Amino-5-tert-butyl-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-Amino-5-tert-butyl-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2172571-88-7
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5568638
• PubChem ID: 165593374
• Update Time: 2025-11-01

4-Amino-5-tert-butyl-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-tert-butyl-1-(propan-2-yl)pyrrolidin-2-one
• 2172571-88-7
• EN300-1636909
• 4-Amino-5-tert-butyl-1-(propan-2-yl)pyrrolidin-2-one

• Inchi： 1S/C11H22N2O/c1-7(2)13-9(14)6-8(12)10(13)11(3,4)5/h7-8,10H,6,12H2,1-5H3
• InChI Key： UFSNMALURHLUHN-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C(C)(C)C)N1C(C)C)N

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-Amino-5-tert-butyl-1-(propan-2-yl)pyrrolidin-2-one

4-Amino-5-tert-butyl-1-(propan-2-yl)pyrrolidin-2-one: A Comprehensive Overview

The compound 4-Amino-5-tert-butyl-1-(propan-2-yl)pyrrolidin-2-one, identified by the CAS number 2172571-88-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidinone derivatives, which have garnered considerable attention due to their versatile properties and wide-ranging uses in drug design and material science.

Pyrrolidinones are cyclic amides that form the backbone of many bioactive compounds. The structure of 4-Amino-5-t-butyl-1-isopropyl-pyrrolidinone is characterized by a five-membered ring with an amide group at position 2, an amino group at position 4, a tert-butyl substituent at position 5, and an isopropyl group at position 1. These substituents contribute to the compound's unique physical and chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of pyrrolidinone derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The presence of an amino group at position 4 allows for further functionalization, enabling the creation of diverse analogs with potential pharmacological activities. For instance, researchers have explored the use of this compound as a precursor for synthesizing inhibitors of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

The tert-butyl group at position 5 introduces steric bulk into the molecule, which can influence its conformational flexibility and interactions with biological targets. This feature is particularly advantageous in drug design, where controlling molecular interactions is crucial for achieving desired therapeutic effects. Additionally, the isopropyl group at position 1 enhances the lipophilicity of the compound, potentially improving its bioavailability when used as a drug candidate.

In terms of synthesis, 4-Amino-5-t-butyl-1-isopropyl-pyrrolidinone can be prepared through various routes, including cyclocondensation reactions and ring-closing metathesis. These methods offer flexibility in tailoring the substituents on the pyrrolidinone ring to suit specific applications. For example, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are highly desirable in chiral drug discovery.

The application of this compound extends beyond medicinal chemistry. Its structural features make it a promising candidate for use in polymer chemistry and materials science. For instance, pyrrolidinones have been employed as monomers in the synthesis of polyamides and polyurethanes, which are widely used in textiles, adhesives, and coatings. The amino and isopropyl groups on this compound could potentially enhance the mechanical properties and thermal stability of such materials.

In conclusion, CAS No 2172571-88-7, or 4-Amino-5-t-butyl-1-isopropyl-pyrrolidinone, represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.